trans-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropyrrolidine-1-carboxylate

• Molecular Formula: C14H24FNO5
• Molecular Weight: 305.34 g/mol
• IUPAC Name: tert-butyl (3S,4S)-3-fluoro-4-[(2-methylpropan-2-yl)oxycarbonyloxy]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C14H24FNO5/c1-13(2,3)20-11(17)16-7-9(15)10(8-16)19-12(18)21-14(4,5)6/h9-10H,7-8H2,1-6H3/t9-,10-/m0/s1
• InChI Key: PSPDHUFIFZMSHQ-UWVGGRQHSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@@H]([C@H](C1)F)OC(=O)OC(C)(C)C
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C(C1)F)OC(=O)OC(C)(C)C

Description

trans-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropyrrolidine-1-carboxylate: is a complex organic compound that has garnered interest in various fields of scientific research. This compound is characterized by its unique structural features, including a fluorine atom and tert-butyl groups, which contribute to its distinct chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of trans-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropyrrolidine-1-carboxylate typically involves multiple steps. One common method includes the reaction of trans-tert-butyl N-(3-hydroxycyclobutyl)carbamate with methanesulfonyl chloride in the presence of triethylamine and dichloromethane at low temperatures . This reaction is followed by further steps to introduce the fluorine atom and tert-butoxycarbonyl groups.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: trans-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropyrrolidine-1-carboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be performed to modify the functional groups within the molecule.

Substitution: The fluorine atom and tert-butyl groups can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents such as halogens, acids, or bases can be used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: In chemistry, trans-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropyrrolidine-1-carboxylate is used as a building block for the synthesis of more complex molecules

Biology: The compound is studied for its potential biological activities. Researchers investigate its interactions with biological molecules and its effects on cellular processes.

Medicine: In medicine, this compound is explored for its potential therapeutic properties. It may serve as a precursor for the development of new drugs targeting specific diseases.

Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of trans-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropyrrolidine-1-carboxylate involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

• tert-Butyl (trans-3-hydroxycyclobutyl)carbamate
• tert-Butyl (trans-3-aminocyclobutyl)carbamate
• trans-3-((tert-Butoxycarbonyl)amino)cyclobutanecarboxylic acid

Comparison: Compared to similar compounds, trans-tert-Butyl 3-((tert-butoxycarbonyl)oxy)-4-fluoropyrrolidine-1-carboxylate is unique due to the presence of the fluorine atom and the specific arrangement of functional groups